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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445

Barium Cyanide: A Technical Guide for
Researchers

This document provides a comprehensive technical overview of barium cyanide (Ba(CN)2),
intended for researchers, scientists, and professionals in drug development and related fields.

It covers the compound's chemical identifiers, physicochemical properties, synthesis protocols,
and key reactions.

Core Chemical Identifiers and Properties

Barium cyanide is an inorganic compound with the formula Ba(CN)2.[1] It is a white crystalline
solid that is highly toxic.[2] The primary route of synthesis involves the reaction of barium
hydroxide with hydrogen cyanide.[1]

Chemical Identity
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Identifier Type Value

CAS Number 542-62-1[1][3]
IUPAC Name Barium dicyanide[1]
PubChem CID 10961[1]

EC Number 208-882-3[1]

UNII 62X6NAOR43[1]
ChemSpider ID 10496[1]

InChl

INChl=1S/2CN.Ba/c21-2;/92-1;+2[1]

SMILES

[C-J#N.[C-J#N.[Ba+2][2]

hvsicochemical

Property

Value

Molecular Formula

C2BaNz[4]

Molar Mass 189.36 g/mol [1]
Appearance White crystalline powder[1][5]
Melting Point 600 °C (1,112 °F; 873 K)[1]

Solubility in Water

80 g/100 mL at 14 °C[1]

Solubility

Soluble in ethanol[1]

Experimental Protocols

Synthesis of Barium Cyanide

The most common laboratory-scale synthesis of barium cyanide involves the neutralization

reaction between barium hydroxide and hydrocyanic acid.[5]

Reaction: Ba(OH)z + 2HCN - Ba(CN)z + 2H20[1]

Methodology:
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o A saturated solution of barium hydroxide is prepared by dissolving barium hydroxide
octahydrate in deionized water.

e The solution is placed in an ice bath to control the reaction temperature.

¢ Hydrocyanic acid is added slowly to the barium hydroxide solution. The pH should be
monitored throughout the addition to ensure the reaction goes to completion.

e The reaction is exothermic, and the temperature should be carefully controlled.

e Once the reaction is complete, the resulting solution is evaporated to precipitate the barium
cyanide crystals.[5]

The crystals are then filtered and dried to yield the final product.[5]

An alternative industrial-scale synthesis involves the high-temperature reaction of barium oxide
with carbon in the presence of nitrogen.[5]

Chemical Reactivity and Applications

Barium cyanide is used in electroplating and other metallurgical processes.[1] It reacts slowly
with water and carbon dioxide in the air to produce highly toxic hydrogen cyanide gas.[1]

Visualized Workflows and Reactions

The following diagrams illustrate the key chemical processes involving barium cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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